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Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzyl chloride

Cat. No.: B1294432

Essential Safety and Handling Guide for 3,4,5-
Trimethoxybenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling
3,4,5-Trimethoxybenzyl chloride (CAS No. 3840-30-0). Adherence to these procedures is
critical for ensuring personnel safety and minimizing environmental risk in the laboratory.

l. Immediate Safety and Hazard Information

3,4,5-Trimethoxybenzyl chloride is a corrosive solid that can cause severe skin burns and
eye damage.[1] It is imperative to handle this compound with the appropriate personal
protective equipment (PPE) in a controlled environment.

Key Hazards:
» Skin Corrosion/Irritation: Causes severe skin burns (Category 1A, 1B, 1C).[1]
o Eye Damage: Causes serious eye damage.[1]

 Inhalation: May be harmful if inhaled, though specific data is limited.

Il. Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 3,4,5-Trimethoxybenzyl chloride:

PPE Category Specification

ANSI Z87.1-compliant safety goggles. A face
Eye Protection shield should be used in conjunction with

goggles for splash hazards.[1]

Nitrile or chloroprene gloves. Contaminated
Hand Protection gloves must be disposed of as hazardous

waste.

A flame-resistant laboratory coat, fully fastened.

Body Protection
[1]

For tasks that may generate dust, a NIOSH-
Respiratory Protection approved N95 dust mask or higher-level

respiratory protection is required.[2]

lll. Operational Plan: Handling and Storage

Engineering Controls:

 All handling of 3,4,5-Trimethoxybenzyl chloride must be conducted within a certified
chemical fume hood to avoid inhalation of dust.[1]

e Ensure an eyewash station and safety shower are readily accessible in the immediate work
area.

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace within the fume hood by lining it with absorbent, disposable bench paper.

» Weighing and Transfer: When weighing, use a containment balance or perform the task in a
fume hood to minimize dust dispersion. Use spark-proof tools.

e Dissolving: If dissolving the solid, add the solid to the solvent slowly.
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» Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.[1]

Storage:
» Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.
o Recommended storage temperature is between 2-8°C.[2]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

o Keep the container in a locked storage area.[1]

IV. Spill Response Plan

In the event of a spill, follow these steps:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

e Contain: For a solid spill, cover with a plastic sheet to minimize dust. For a solution, create a
barrier with an unreactive, neutral absorbent material (e.g., kitty litter, absorbent pads).[3]

e Clean-up:
o Wear appropriate PPE, including respiratory protection.

o For a solid spill, carefully sweep the material into a suitable, closed container for disposal,
avoiding dust formation.[1][4]

o For a liquid spill, apply an absorbent material from the perimeter inward. Once fully
absorbed, scoop the material into a disposal container.[3][5]

o Decontaminate: Wipe the spill area with a wet paper towel or appropriate cleaning solution,
and dispose of the cleaning materials as hazardous waste.[4]
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o Report: Report the spill to the laboratory supervisor and follow institutional reporting
procedures.

V. Disposal Plan
All waste containing 3,4,5-Trimethoxybenzyl chloride must be treated as hazardous waste.
» Waste Collection:

o Collect all solid waste (unused chemical, contaminated PPE, absorbent materials) in a
dedicated, sealed, and clearly labeled hazardous waste container.

o Collect liquid waste in a separate, compatible, and labeled hazardous waste container.

o Labeling: Label the waste container with "Hazardous Waste," the full chemical name ("3,4,5-
Trimethoxybenzyl chloride"), and the associated hazards (Corrosive).

» Disposal: Dispose of the waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of this
chemical down the drain.[1]

Property Value

CAS Number 3840-30-0

Molecular Formula C10H13ClOs3

Molecular Weight 216.66 g/mol

Appearance White or beige solid

Melting Point 59 -64°C

Solubility Soluble in methanol (0.1 g/mL, clear)
Storage Temperature 2-8°C

[2][6]
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VII. Experimental Workflow Diagram

Workflow for Handling 3,4,5-Trimethoxybenzyl Chloride Spill
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Caption: Workflow for handling a spill of 3,4,5-Trimethoxybenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trimethoxybenzyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294432#personal-protective-equipment-for-
handling-3-4-5-trimethoxybenzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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